N-(5-chloro-2-methoxyphenyl)-2-((5-(2-(4-fluorophenyl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H16ClFN4O3S2/c1-28-15-7-4-12(20)9-14(15)22-17(27)10-29-19-25-24-18(30-19)23-16(26)8-11-2-5-13(21)6-3-11/h2-7,9H,8,10H2,1H3,(H,22,27)(H,23,24,26)
• InChI Key: HFQLUMFIDOJZRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H16ClFN4O3S2
• Molecular Weight: 466.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((5-(2-(4-fluorophenyl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H16ClFN4O3S2 and its molecular weight is 466.93. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Anticancer Applications

Research into similar compounds has shown potential in medical applications, particularly in anti-inflammatory and anticancer treatments. For example, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide demonstrated significant anti-inflammatory activity in a study by K. Sunder and Jayapal Maleraju (2013) (Sunder & Maleraju, 2013). Similarly, N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-Phenylacetamide derivatives were synthesized and evaluated for their in-vitro cytotoxicity, suggesting potential as anticancer agents against various cancer cell lines (Mohammadi-Farani, Heidarian, & Aliabadi, 2014).

Environmental Implications

Studies have also explored the environmental impact of related chloroacetamide compounds. For instance, the metabolism of chloroacetamide herbicides in human and rat liver microsomes has been investigated to understand their potential carcinogenicity through metabolic activation pathways (Coleman et al., 2000).

Synthetic Chemistry and Molecular Design

Research in synthetic chemistry has led to the development of various derivatives with improved biological activity or environmental stability. For example, the synthesis and evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors indicate advancements in molecular design for therapeutic purposes (Shukla et al., 2012).